Cas no 1421463-08-2 (1-(cyclohexanesulfonyl)-4-{[(4-methoxyphenyl)sulfanyl]methyl}piperidine)

• Product Name: 1-(cyclohexanesulfonyl)-4-{[(4-methoxyphenyl)sulfanyl]methyl}piperidine
• CAS No: 1421463-08-2
• MF: C₁₉H₂₉NO₃S₂
• MW: 383.568463087082
• CID: 5364474
• Update Time: 2025-05-21

1-(cyclohexanesulfonyl)-4-{[(4-methoxyphenyl)sulfanyl]methyl}piperidine Chemical and Physical Properties

Names and Identifiers

• 1-(Cyclohexylsulfonyl)-4-[[(4-methoxyphenyl)thio]methyl]piperidine
• 1-(cyclohexanesulfonyl)-4-{[(4-methoxyphenyl)sulfanyl]methyl}piperidine

• Inchi： 1S/C19H29NO3S2/c1-23-17-7-9-18(10-8-17)24-15-16-11-13-20(14-12-16)25(21,22)19-5-3-2-4-6-19/h7-10,16,19H,2-6,11-15H2,1H3
• InChI Key： SMWRAQQOOCYDII-UHFFFAOYSA-N
• SMILES： N1(S(C2CCCCC2)(=O)=O)CCC(CSC2=CC=C(OC)C=C2)CC1

Experimental Properties

• Density: 1.22±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 537.3±56.0 °C(Predicted)
• pka: -3.98±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 1-(cyclohexanesulfonyl)-4-{[(4-methoxyphenyl)sulfanyl]methyl}piperidine

1-(Cyclohexanesulfonyl)-4-{[(4-Methoxyphenyl)Sulfanyl]Methyl}Piperidine (CAS 1421463-08-2): A Comprehensive Overview

In the realm of organic chemistry, 1-(cyclohexanesulfonyl)-4-{[(4-methoxyphenyl)sulfanyl]methyl}piperidine (CAS 1421463-08-2) stands out as a compound of significant interest due to its unique structural features and potential applications. This sulfonyl and sulfanyl-substituted piperidine derivative has garnered attention in pharmaceutical research, material science, and specialty chemical synthesis. The compound's molecular architecture, featuring both cyclohexanesulfonyl and 4-methoxyphenylsulfanyl moieties, contributes to its distinctive chemical behavior and reactivity patterns.

The growing interest in sulfonamide and sulfide-containing compounds in drug discovery has positioned 1-(cyclohexanesulfonyl)-4-{[(4-methoxyphenyl)sulfanyl]methyl}piperidine as a valuable building block. Researchers are particularly intrigued by its potential as a precursor for central nervous system (CNS) active compounds, given the pharmacological relevance of similar piperidine derivatives. The 4-methoxyphenyl group adds an interesting dimension to the molecule's electronic properties, potentially influencing its binding characteristics in biological systems.

From a synthetic chemistry perspective, the preparation of 1-(cyclohexanesulfonyl)-4-{[(4-methoxyphenyl)sulfanyl]methyl}piperidine typically involves multi-step organic transformations. The process often begins with the appropriate piperidine precursor, followed by sequential introduction of the cyclohexanesulfonyl and 4-methoxyphenylsulfanyl groups. Recent advances in green chemistry approaches have led to more efficient synthetic routes with improved yields and reduced environmental impact, addressing current concerns about sustainable chemical production.

The physicochemical properties of CAS 1421463-08-2 make it particularly interesting for formulation scientists. Its balanced lipophilicity, influenced by both the cyclohexyl and methoxyphenyl components, suggests potential for good membrane permeability while maintaining reasonable solubility characteristics. These attributes are crucial for researchers exploring the compound's potential in drug delivery systems or material science applications.

In the current market landscape, demand for specialized piperidine derivatives like 1-(cyclohexanesulfonyl)-4-{[(4-methoxyphenyl)sulfanyl]methyl}piperidine continues to grow, particularly in the pharmaceutical and agrochemical sectors. The compound's versatility as a synthetic intermediate has made it valuable for creating libraries of structurally diverse molecules for screening purposes. Suppliers and manufacturers are responding to this demand by optimizing production processes and ensuring consistent quality, while also addressing increasing regulatory requirements for chemical substances.

Analytical characterization of 1-(cyclohexanesulfonyl)-4-{[(4-methoxyphenyl)sulfanyl]methyl}piperidine typically employs advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods are essential for verifying the compound's purity and structural integrity, especially given the increasing emphasis on quality control in chemical research and development. The availability of high-quality analytical data has become a key factor for researchers when selecting chemical building blocks for their projects.

Looking toward future applications, CAS 1421463-08-2 shows promise in several emerging areas of chemical research. Its structural features make it a candidate for development of novel catalysts or functional materials, particularly in fields like asymmetric synthesis or polymer chemistry. The compound's potential in medicinal chemistry continues to be explored, with particular interest in its possible role as a scaffold for neurologically active compounds or enzyme inhibitors.

Storage and handling of 1-(cyclohexanesulfonyl)-4-{[(4-methoxyphenyl)sulfanyl]methyl}piperidine require standard laboratory precautions for organic compounds. While not classified as highly hazardous, proper procedures should be followed to maintain its stability and prevent degradation. The compound is typically stored under inert atmosphere at controlled temperatures to preserve its chemical integrity, especially for research applications requiring high-purity materials.

The commercial availability of 1-(cyclohexanesulfonyl)-4-{[(4-methoxyphenyl)sulfanyl]methyl}piperidine has improved in recent years, with several specialty chemical suppliers offering the compound in various quantities. Researchers can now access this building block more easily, facilitating its incorporation into diverse synthetic projects. Pricing and availability may vary depending on purity requirements and order quantities, reflecting the compound's position in the market as a specialized research chemical.

As research into sulfur-containing heterocycles advances, compounds like 1-(cyclohexanesulfonyl)-4-{[(4-methoxyphenyl)sulfanyl]methyl}piperidine continue to reveal new possibilities. The unique combination of structural elements in this molecule offers multiple points for chemical modification, making it a versatile tool for synthetic chemists. Future studies may uncover additional applications for this interesting compound, particularly as our understanding of structure-activity relationships in complex organic molecules continues to evolve.